molecular formula C10H12N2O B1303201 2-Propyl-1,3-benzoxazol-5-amine CAS No. 886361-62-2

2-Propyl-1,3-benzoxazol-5-amine

Cat. No. B1303201
M. Wt: 176.21 g/mol
InChI Key: WYENCKOREHAFMD-UHFFFAOYSA-N
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Description

“2-Propyl-1,3-benzoxazol-5-amine” is a chemical compound with the molecular formula C10H12N2O and a molecular weight of 176.22 . It is used for research and development .


Molecular Structure Analysis

The InChI code for “2-Propyl-1,3-benzoxazol-5-amine” is 1S/C10H12N2O/c1-2-3-10-12-8-6-7 (11)4-5-9 (8)13-10/h4-6H,2-3,11H2,1H3 . This indicates that the molecule consists of a benzoxazole ring with an amine group at the 5-position and a propyl group at the 2-position.


Chemical Reactions Analysis

While specific chemical reactions involving “2-Propyl-1,3-benzoxazol-5-amine” are not available, benzoxazole derivatives are known to participate in various chemical reactions. For instance, they can undergo nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

“2-Propyl-1,3-benzoxazol-5-amine” is an irritant . More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

Benzoxazole derivatives, including compounds like 2-Propyl-1,3-benzoxazol-5-amine, are profoundly impactful in medicinal chemistry due to their broad range of pharmacological properties. These compounds have been shown to exhibit significant activities, such as anticancer, antiviral, antibacterial, and antifungal effects. The synthesis and functionalization of benzoxazole rings, facilitated by techniques such as microwave-assisted synthesis, have been crucial in the rapid development of new pharmacologically active molecules (Özil & Menteşe, 2020; Vessally et al., 2018; de Bruijn, Gruppen, & Vincken, 2018).

Safety And Hazards

As mentioned earlier, “2-Propyl-1,3-benzoxazol-5-amine” is an irritant . It’s important to handle it with care to avoid skin and eye contact. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information .

properties

IUPAC Name

2-propyl-1,3-benzoxazol-5-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N2O/c1-2-3-10-12-8-6-7(11)4-5-9(8)13-10/h4-6H,2-3,11H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYENCKOREHAFMD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=NC2=C(O1)C=CC(=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801311402
Record name 2-Propyl-5-benzoxazolamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801311402
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Propyl-1,3-benzoxazol-5-amine

CAS RN

886361-62-2
Record name 2-Propyl-5-benzoxazolamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=886361-62-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Propyl-5-benzoxazolamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801311402
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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